Cas no 56058-94-7 (Diazene, (3-methoxyphenyl)phenyl-, (1E)-)

• Product Name: Diazene, (3-methoxyphenyl)phenyl-, (1E)-
• CAS No: 56058-94-7
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 349939
• PubChem ID: 15833105
• Update Time: 2025-04-19

Diazene, (3-methoxyphenyl)phenyl-, (1E)- Chemical and Physical Properties

Names and Identifiers

• Diazene, (3-methoxyphenyl)phenyl-, (1E)-
• (3-methoxyphenyl)-phenyldiazene
• SCHEMBL1405162
• (E)-1-(3-Methoxyphenyl)-2-phenyldiazene
• DTXSID70578721
• 56058-94-7
• 3-Methoxyazobenzol

• Inchi： 1S/C13H12N2O/c1-16-13-9-5-8-12(10-13)15-14-11-6-3-2-4-7-11/h2-10H,1H3/b15-14+
• InChI Key： NLMRETTUBWEWAY-CCEZHUSRSA-N
• SMILES： O(C)C1C=CC=C(C=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34Ų

Experimental Properties

• PSA: 33.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes